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Compound of Interest

Compound Name: 2,5-Dihydroxybenzoic acid

Cat. No.: B15569500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of 2,5-
Dihydroxybenzoic acid (gentisic acid) in a variety of common solvents. Understanding the

solubility characteristics of this compound is crucial for its application in pharmaceutical

formulations, chemical synthesis, and various research endeavors. This document presents

quantitative solubility data, a thorough description of the experimental protocol for solubility

determination, and a logical workflow for solvent selection.

Core Data Presentation: Solubility of 2,5-
Dihydroxybenzoic Acid
The solubility of 2,5-Dihydroxybenzoic acid is influenced by several factors, including the

polarity of the solvent, temperature, and pH.[1] The presence of two hydroxyl groups and a

carboxylic acid group imparts a polar nature to the molecule, generally rendering it more

soluble in polar solvents.[1] The solubility tends to increase with temperature due to enhanced

solute-solvent interactions.[1]

The following table summarizes the mole fraction and mass fraction solubility of 2,5-
Dihydroxybenzoic acid in water and eight organic solvents at two standard temperatures,

298.15 K (25 °C) and 313.15 K (40 °C).

Table 1: Solubility of 2,5-Dihydroxybenzoic Acid in Various Solvents[2]
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Solvent Temperature (K) Mole Fraction (x) Mass Fraction (%)

Water 298.15 0.0076 5.92

313.15 0.0135 9.87

Methanol 298.15 0.1182 39.95

313.15 0.1584 47.01

Ethanol 298.15 0.1009 28.14

313.15 0.1332 34.78

1-Propanol 298.15 0.0886 21.82

313.15 0.1206 28.02

Isopropanol 298.15 0.0818 20.30

313.15 0.1121 26.47

2-Butanone 298.15 0.1012 20.31

313.15 0.1417 26.68

Ethyl Acetate 298.15 0.0912 14.89

313.15 0.1311 20.44

Acetonitrile 298.15 0.1084 31.43

313.15 0.1521 40.11

Dimethylformamide

(DMF)
298.15 0.3155 53.03

313.15 0.3592 57.75

Note: The experimental data was obtained using the shake-flask method coupled with

gravimetric analysis. The standard uncertainty for temperature is 0.10 K.[2]

Experimental Protocol: Determination of Solubility
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The following is a detailed methodology for determining the solubility of 2,5-Dihydroxybenzoic
acid, based on the widely used shake-flask and gravimetric methods.

Materials and Equipment:
2,5-Dihydroxybenzoic acid (analytical grade)

Selected solvents (analytical grade)

Analytical balance (precision ± 0.1 mg)

Thermostatic shaker or water bath with temperature control

Vials with airtight seals

Centrifuge

Syringes and syringe filters (solvent-compatible, e.g., 0.45 µm PTFE)

Drying oven

Desiccator

Procedure:
Sample Preparation: An excess amount of 2,5-Dihydroxybenzoic acid is added to a known

mass of the chosen solvent in a sealed vial. The presence of undissolved solid is essential to

ensure that a saturated solution is achieved at equilibrium.

Equilibration: The vials are placed in a thermostatic shaker or water bath set to the desired

temperature (e.g., 298.15 K or 313.15 K). The mixtures are agitated for a sufficient period

(typically 24 to 72 hours) to ensure that the dissolution equilibrium is reached.

Phase Separation: After equilibration, the agitation is stopped, and the vials are left

undisturbed in the thermostatic bath for at least 24 hours to allow the undissolved solid to

settle.
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Sample Withdrawal and Filtration: A sample of the supernatant is carefully withdrawn using a

syringe. To ensure that no solid particles are transferred, the syringe is equipped with a filter,

and the filtration is performed at the same temperature as the equilibration to prevent any

temperature-induced precipitation.

Gravimetric Analysis: A known mass of the clear, saturated filtrate is transferred to a pre-

weighed container. The solvent is then evaporated in a drying oven at a temperature that is

high enough to remove the solvent but low enough to avoid decomposition of the 2,5-
Dihydroxybenzoic acid. The container with the solid residue is then cooled in a desiccator

and weighed. This process of drying, cooling, and weighing is repeated until a constant mass

is achieved.

Calculation of Solubility: The mass of the dissolved 2,5-Dihydroxybenzoic acid is

determined by subtracting the initial mass of the empty container from the final constant

mass. The solubility is then expressed as a mass fraction (mass of solute per mass of

solution) or mole fraction.

Visualization of Experimental and Logical
Workflows
To further clarify the processes involved in solubility studies, the following diagrams have been

generated using Graphviz (DOT language).
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Preparation

Equilibration

Analysis

Add excess 2,5-Dihydroxybenzoic acid to a known mass of solvent in a sealed vial

Agitate in a thermostatic shaker at constant temperature for 24-72 hours

Allow solid to settle for at least 24 hours at the same temperature

Withdraw supernatant using a syringe with a filter

Evaporate solvent from a known mass of filtrate and weigh the residue

Calculate mass fraction and mole fraction solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 2,5-Dihydroxybenzoic acid.
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Define Application Requirements Consult Solubility Data Table High Solubility Required?

Select Polar Solvents (e.g., DMF, Methanol, Ethanol)Yes

Moderate Solubility Acceptable?

No

Final Solvent Selection

Select Intermediate Polarity Solvents (e.g., Ethyl Acetate, 2-Butanone)Yes

Low Solubility Tolerated?

No

Consider Water (especially at elevated temperatures)
Yes

No

Click to download full resolution via product page

Caption: Logical workflow for solvent selection based on solubility requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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